Cas no 10211-78-6 (8H-Dibenzo[a,g]quinolizin-8-one,5,6-dihydro-2,3,10,11-tetramethoxy-)

8H-Dibenzo[a,g]quinolizin-8-one,5,6-dihydro-2,3,10,11-tetramethoxy- structure
10211-78-6 structure
Product Name:8H-Dibenzo[a,g]quinolizin-8-one,5,6-dihydro-2,3,10,11-tetramethoxy-
CAS No:10211-78-6
MF:C21H21NO5
MW:367.395146131516
CID:136243
Update Time:2024-02-28

8H-Dibenzo[a,g]quinolizin-8-one,5,6-dihydro-2,3,10,11-tetramethoxy- Chemical and Physical Properties

Names and Identifiers

    • 8H-Dibenzo[a,g]quinolizin-8-one,5,6-dihydro-2,3,10,11-tetramethoxy-
    • 8-Oxopseudopalmatine
    • NSC 693145
    • Oxypseudopalmatine
    • 8H-Dibenzo[a,g]quinolizin-8-one, 5,6-dihydro-2,3,10,11-tetramethoxy-
    • Inchi: 1S/C21H21NO5/c1-24-17-8-12-5-6-22-16(14(12)10-19(17)26-3)7-13-9-18(25-2)20(27-4)11-15(13)21(22)23/h7-11H,5-6H2,1-4H3
    • InChI Key: RNYYLJRCLSSAOZ-UHFFFAOYSA-N
    • SMILES: C12=CC(OC)=C(OC)C=C1CCN1C2=CC2=CC(OC)=C(OC)C=C2C1=O

Computed Properties

  • Exact Mass: 367.14203

Experimental Properties

  • Density: 1.32±0.1 g/cm3(Predicted)
  • Melting Point: 198-199 °C
  • Boiling Point: 602.6±55.0 °C(Predicted)
  • PSA: 57.23
  • pka: -1.62±0.20(Predicted)
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